Cas no 213-32-1 (2,12-dihydro-1H-acenaphtho[4,5-a]carbazole)

• Product name: 2,12-dihydro-1H-acenaphtho[4,5-a]carbazole
• CAS No: 213-32-1
• MF: C₂₂H₁₅N
• MW: 293.361205339432
• CID: 1400830
• PubChem ID: 3035261

2,12-dihydro-1H-acenaphtho[4,5-a]carbazole Chemical and Physical Properties

Names and Identifiers

• 2,12-dihydro-1H-acenaphtho[4,5-a]carbazole
• DTXSID00943802
• 1,2-2',3'-Acenaphtenocarbazole
• 213-32-1
• 12H-Acenaphtho(4,5-a)carbazole
• 1,2-2',3'-Acenaphtenocarbazole [French]

• Inchi： InChI=1S/C22H15N/c1-2-7-20-16(5-1)18-11-10-15-17-6-3-4-13-8-9-14(21(13)17)12-19(15)22(18)23-20/h1-7,10-12,23H,8-9H2
• InChI Key： NXRKIYVMAWJLKT-UHFFFAOYSA-N
• SMILES： C1CC2=CC3=C(C=CC4=C3NC5=CC=CC=C45)C6=CC=CC1=C26

Computed Properties

• Exact Mass: 293.12055
• Monoisotopic Mass: 291.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8Ų
• XLogP3: 6.2

Experimental Properties

• Density: 1.36
• Boiling Point: 594.2°C at 760 mmHg
• Flash Point: 268.1°C
• Refractive Index: 1.891
• PSA: 15.79